Cas no 366-48-3 (N-(5-Fluoro-2-methyl-phenyl)formamide)

• Product Name: N-(5-Fluoro-2-methyl-phenyl)formamide
• CAS No: 366-48-3
• MF: C₈H₈FNO
• MW: 153.153625488281
• CID: 322968
• PubChem ID: 237241
• Update Time: 2025-04-19

N-(5-Fluoro-2-methyl-phenyl)formamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Fluoro-2-methylphenyl)formamide
• Formamide,N-(5-fluoro-2-methylphenyl)-
• N-(5-FLUORO-2-METHYL-PHENYL)-FORMAMIDE
• 5-Fluor-2-methyl-formanilid
• AC1L5YDH
• AC1Q6QRZ
• Ameisensaeure-(5-fluor-2-methyl-anilid)
• AR-1J9522
• formic acid-(5-fluoro-2-methyl-anilide)
• NSC40552
• QC-8597
• G10052
• DTXSID40285117
• CS-0367967
• SCHEMBL1758405
• A6323
• J-523117
• AKOS014313506
• NSC-40552
• 366-48-3
• N-(5-Fluoro-2-methyl-phenyl)formamide

• Inchi： 1S/C8H8FNO/c1-6-2-3-7(9)4-8(6)10-5-11/h2-5H,1H3,(H,10,11)
• InChI Key： PGJLDNYAIHHJJQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)NC=O

Computed Properties

• Exact Mass: 153.05904
• Monoisotopic Mass: 153.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 323.7±15.0 °C at 760 mmHg
• Flash Point: 115.5±5.6 °C
• PSA: 29.1
• LogP: 2.41130
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(5-Fluoro-2-methyl-phenyl)formamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides